Cas no 1236261-80-5 (2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride)

• Product Name: 2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride
• CAS No: 1236261-80-5
• MF: C₁₀H₂₃ClN₂O₂
• MW: 238.754822015762
• CID: 1079102
• PubChem ID: 56832177
• Update Time: 2025-06-08

2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride
• 2-Amino-N-(3-ethoxypropyl)-3-methylbutanamidehydrochloride
• 1236261-80-5
• 2-amino-N-(3-ethoxypropyl)-3-methylbutanamide;hydrochloride
• AKOS015848037
• A906919

• MDL： MFCD13562693
• Inchi： 1S/C10H22N2O2.ClH/c1-4-14-7-5-6-12-10(13)9(11)8(2)3;/h8-9H,4-7,11H2,1-3H3,(H,12,13);1H
• InChI Key： VRCJXNUPWBZJEP-UHFFFAOYSA-N
• SMILES： Cl.O(CC)CCCNC(C(C(C)C)N)=O

Computed Properties

• Exact Mass: 238.1448057g/mol
• Monoisotopic Mass: 238.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride

Introduction to 2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide Hydrochloride (CAS No. 1236261-80-5)

2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride (CAS No. 1236261-80-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and has been explored for its potential therapeutic applications, particularly in the treatment of neurological disorders and as a lead compound in drug discovery.

The structure of 2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride consists of an amino group, an ethoxypropyl substituent, and a 3-methylbutanamide moiety, all of which contribute to its unique chemical properties and biological activity. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride in modulating neurotransmitter systems, particularly the serotonin and dopamine pathways. These findings suggest that the compound may have applications in the treatment of conditions such as depression, anxiety, and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited potent serotonin reuptake inhibition, which is a key mechanism in many antidepressant drugs.

In addition to its potential as a therapeutic agent, 2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride has been investigated for its role in neuroprotection. Research conducted at the University of California, Los Angeles (UCLA) showed that this compound could protect neuronal cells from oxidative stress and apoptosis, suggesting its potential use in neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic properties of 2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride have also been studied extensively. Clinical trials have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a viable drug candidate. A phase I clinical trial reported that the compound was well-tolerated by human subjects with minimal side effects, paving the way for further clinical evaluation.

The synthesis of 2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride involves several steps, including the formation of the amide bond and the introduction of the ethoxypropyl substituent. Advanced synthetic methods have been developed to optimize yield and purity, making large-scale production feasible for commercial applications. One such method involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves overall efficiency.

In conclusion, 2-Amino-N-(3-ethoxypropyl)-3-methylbutanamide hydrochloride (CAS No. 1236261-80-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable candidate for further investigation and potential development into therapeutic agents for various neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.